Cas no 2770895-65-1 (Methyl (1R,3S)-3-(2-chloroacetyl)cyclohexanecarboxylate)

• Product Name: Methyl (1R,3S)-3-(2-chloroacetyl)cyclohexanecarboxylate
• CAS No: 2770895-65-1
• MF: C₁₀H₁₅ClO₃
• MW: 218.677302598953
• CID: 5464595
• Update Time: 2025-06-14

Methyl (1R,3S)-3-(2-chloroacetyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (1R,3S)-3-(2-chloroacetyl)cyclohexanecarboxylate

• Inchi： 1S/C10H15ClO3/c1-14-10(13)8-4-2-3-7(5-8)9(12)6-11/h7-8H,2-6H2,1H3/t7-,8+/m0/s1
• InChI Key： JXVYVJCDUKNEAD-JGVFFNPUSA-N
• SMILES： [C@@H]1(C(OC)=O)CCC[C@H](C(CCl)=O)C1

Experimental Properties

• Density: 1.171±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 294.3±30.0 °C(Predicted)

Additional information on Methyl (1R,3S)-3-(2-chloroacetyl)cyclohexanecarboxylate

Comprehensive Overview of Methyl (1R,3S)-3-(2-chloroacetyl)cyclohexanecarboxylate (CAS No. 2770895-65-1)

Methyl (1R,3S)-3-(2-chloroacetyl)cyclohexanecarboxylate (CAS No. 2770895-65-1) is a specialized chiral compound widely utilized in pharmaceutical intermediates and organic synthesis. Its unique stereochemistry, marked by the (1R,3S) configuration, makes it a valuable building block for asymmetric synthesis. The presence of both chloroacetyl and methyl carboxylate functional groups enhances its reactivity, enabling diverse applications in drug discovery and fine chemical production.

In recent years, the demand for chiral compounds like Methyl (1R,3S)-3-(2-chloroacetyl)cyclohexanecarboxylate has surged due to their critical role in developing enantioselective drugs. Researchers and manufacturers frequently search for "high-purity chiral intermediates" or "custom synthesis of (1R,3S) derivatives," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 2770895-65-1 is often queried in databases for regulatory compliance and patent verification.

The compound's synthetic versatility is another focal point. For instance, the 2-chloroacetyl moiety allows for nucleophilic substitution reactions, while the methyl ester group can undergo hydrolysis or transesterification. Such properties align with trending topics like "green chemistry in API synthesis" and "sustainable chiral catalysts," which emphasize eco-friendly methodologies. Laboratories optimizing "stereoselective cyclization techniques" also find this compound instrumental.

From a commercial perspective, Methyl (1R,3S)-3-(2-chloroacetyl)cyclohexanecarboxylate caters to niche markets requiring high enantiomeric excess (ee) materials. Suppliers often highlight its "GMP-grade availability" or "scalable synthetic routes" to attract pharmaceutical clients. Analytical techniques like HPLC and NMR are essential for quality control, addressing common queries such as "how to validate chiral purity" or "storage conditions for sensitive esters."

In summary, CAS No. 2770895-65-1 represents a sophisticated tool for chemists exploring stereocontrolled synthesis. Its alignment with industry trends—such as "precision medicine" and "flow chemistry"—ensures sustained interest. Future research may focus on optimizing its biocatalytic production or expanding its utility in peptide coupling applications, further solidifying its importance in advanced organic chemistry.